Cas no 130628-58-9 (Magnesium, bromo-9-decenyl-)

• Product Name: Magnesium, bromo-9-decenyl-
• CAS No: 130628-58-9
• MF: C₁₀H₁₉BrMg
• MW: 243.466862916946
• MDL: MFCD11553205
• CID: 3705985
• PubChem ID: 11593934
• Update Time: 2025-10-29

Magnesium, bromo-9-decenyl- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo-9-decenyl-
• 9-decenyl magnesium bromide
• MFCD11553205
• magnesium;dec-1-ene;bromide
• Dec-9-enylmagnesium bromide, 0.50 M in THF
• SCHEMBL8509889
• 9-Decenyl magnesium bromide 0.5M in THF
• 9-Decenyl magnesium bromide 0.5M in 2-MeTHF
• 130628-58-9
• Dec-9-enylmagnesium bromide

• MDL： MFCD11553205
• Inchi： 1S/C10H19.BrH.Mg/c1-3-5-7-9-10-8-6-4-2;;/h3H,1-2,4-10H2;1H;/q;;+1/p-1
• InChI Key： MHSZSKTXDPFWDR-UHFFFAOYSA-M
• SMILES： C(CCCC=C)CCCC[Mg]Br

Computed Properties

• Exact Mass: 242.05205Da
• Monoisotopic Mass: 242.05205Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 74.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Magnesium, bromo-9-decenyl-

Comprehensive Analysis of Magnesium, bromo-9-decenyl- (CAS No. 130628-58-9)

The compound Magnesium, bromo-9-decenyl- (CAS No. 130628-58-9) is a specialized organomagnesium reagent with significant applications in synthetic chemistry. Its unique structure, featuring a bromo-9-decenyl chain, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industries frequently utilize this compound for its reactivity in Grignard reactions, which are pivotal for forming carbon-carbon bonds. The growing interest in sustainable chemistry and green synthesis has further highlighted the importance of such reagents, as they enable efficient and selective transformations.

One of the most searched questions related to Magnesium, bromo-9-decenyl- is its role in pharmaceutical intermediates. The compound's ability to act as a nucleophile in coupling reactions makes it indispensable for producing active pharmaceutical ingredients (APIs). For instance, it is often employed in the synthesis of biologically active molecules, including those with potential therapeutic effects. This aligns with the current trend of drug discovery and precision medicine, where researchers seek novel compounds to address unmet medical needs.

Another hot topic tied to CAS No. 130628-58-9 is its application in material science. The compound's reactivity allows for the modification of polymer chains, leading to advanced materials with tailored properties. This is particularly relevant in the context of smart materials and nanotechnology, where precise control over molecular architecture is crucial. Users often search for how such reagents contribute to innovations in flexible electronics and biodegradable polymers, reflecting the broader societal push toward sustainability.

From a technical standpoint, Magnesium, bromo-9-decenyl- requires careful handling due to its sensitivity to moisture and air. This aspect is frequently queried in chemical forums and research databases, emphasizing the need for proper storage conditions, such as inert atmospheres or anhydrous solvents. The compound's stability and reactivity are also subjects of ongoing studies, particularly in optimizing its use for large-scale synthesis and industrial applications.

In summary, Magnesium, bromo-9-decenyl- (CAS No. 130628-58-9) is a versatile reagent with broad utility in organic synthesis, pharmaceutical development, and advanced materials. Its relevance to contemporary scientific challenges, such as green chemistry and drug discovery, ensures continued interest and research. As the demand for innovative chemical solutions grows, this compound will likely remain a key player in the field.